Cas no 767606-69-9 (Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy-)

• Product Name: Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy-
• CAS No: 767606-69-9
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• MDL: MFCD20922754
• CID: 2619831
• Update Time: 2025-07-15

Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy-

• MDL： MFCD20922754
• Inchi： 1S/C16H23NO3/c1-19-13-9-11-5-7-16(6-3-4-8-17-16)15(18)12(11)10-14(13)20-2/h9-10,15,17-18H,3-8H2,1-2H3
• InChI Key： MCAJBTMDTTZXLB-UHFFFAOYSA-N
• SMILES： C1(O)C2=C(C=C(OC)C(OC)=C2)CCC21CCCCN2

Additional information on Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy-

Introduction to Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy- (CAS No. 767606-69-9)

Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy- (CAS No. 767606-69-9) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of the naphthalene and piperidine moieties, along with the methoxy substituents, imparts distinct chemical and biological properties to this molecule.

The spirocyclic structure of this compound is particularly noteworthy due to its potential for enhancing the pharmacological properties of drugs. Spirocyclic compounds are known for their improved metabolic stability, reduced toxicity, and enhanced bioavailability compared to their acyclic counterparts. These attributes make Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy- an attractive candidate for drug development.

Recent studies have explored the biological activities of Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy- in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy- has also demonstrated promising antitumor activity. Studies have reported that this compound can induce apoptosis in cancer cells by targeting multiple signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy- a potential lead compound for the development of novel anticancer agents.

The methoxy substituents on the naphthalene ring play a crucial role in modulating the biological activity of Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy-. These groups can influence the lipophilicity and electronic properties of the molecule, thereby affecting its binding affinity to target proteins and its overall pharmacokinetic profile. Computational studies have suggested that the methoxy groups enhance the compound's ability to cross biological membranes and reach its target sites within cells.

From a synthetic perspective, the preparation of Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy- involves multi-step reactions that require careful optimization to achieve high yields and purity. Recent advances in synthetic methodologies have facilitated the efficient synthesis of this compound using techniques such as transition-metal-catalyzed cross-coupling reactions and organocatalysis. These methods not only improve the overall efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

In conclusion, Spiro[naphthalene-2(1H),2'-piperidin]-1-ol, 3,4-dihydro-6,7-dimethoxy- (CAS No. 767606-69-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and functional groups contribute to its diverse biological activities and make it an attractive candidate for further investigation and development as a therapeutic agent.